Cas no 821784-81-0 (Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-)
821784-81-0 structure
Product Name:Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
CAS No:821784-81-0
MF:C17H20N4O
MW:296.366903305054
CID:696814
PubChem ID:11623520
Update Time:2025-04-19
Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
- 3-[5-(pyrrolidin-2-ylmethylamino)pyridin-3-yl]benzamide
- 3-(5-((Pyrrolidin-2-ylmethyl)amino)pyridin-3-yl)benzamide
- DTXSID60469634
- SCHEMBL4159891
- 821784-81-0
-
- Inchi: 1S/C17H20N4O/c18-17(22)13-4-1-3-12(7-13)14-8-16(10-19-9-14)21-11-15-5-2-6-20-15/h1,3-4,7-10,15,20-21H,2,5-6,11H2,(H2,18,22)
- InChI Key: LMVDLAKTHWHLGE-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC(=C1)C1=CN=CC(=C1)NCC1CCCN1)N
Computed Properties
- Exact Mass: 296.16371127g/mol
- Monoisotopic Mass: 296.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 80Ų
Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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